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Introduction
Penconazole is a systemic triazole fungicide widely utilized in agriculture for the management

of a variety of fungal diseases in pome fruits, notably apple scab, powdery mildew, and other

significant pathogens. Its efficacy stems from its role as a sterol demethylation inhibitor (DMI),

which disrupts the biosynthesis of ergosterol, an essential component of fungal cell

membranes.[1][2][3][4] This document provides detailed application notes and experimental

protocols for the use of penconazole in a research and development context, with a focus on

controlling pome fruit scab (Venturia inaequalis) and other relevant pathogens.

Mode of Action
Penconazole's primary mode of action is the inhibition of the C14-demethylase enzyme, a

critical step in the ergosterol biosynthesis pathway in fungi.[1][3] By blocking this enzyme,

penconazole prevents the conversion of lanosterol to ergosterol. This disruption leads to an

accumulation of toxic sterol precursors and a deficiency of ergosterol, ultimately compromising

the integrity and function of the fungal cell membrane, leading to the cessation of fungal growth
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and development.[3] Penconazole exhibits both protective and curative action and is absorbed

by the leaves and translocated acropetally.[1]
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Caption: Penconazole inhibits the 14α-demethylase enzyme in the ergosterol biosynthesis

pathway.

Spectrum of Activity in Pome Fruits
Penconazole is effective against a range of fungal pathogens affecting pome fruits.

Apple Scab (Venturia inaequalis): Penconazole is widely used for the control of apple scab,

a major disease of apples and pears.[1][4]

Powdery Mildew (Podosphaera leucotricha): It provides effective control of powdery mildew

on apples and pears.[1][3][5]

Brown Rot (Monilinia spp.): While primarily known for scab and powdery mildew control,

some sources suggest activity against brown rot.[3][6]

Grey Mold (Botrytis cinerea): Limited information is available on the efficacy of penconazole
specifically against grey mold in pome fruits, though it is used against this pathogen in other

crops.[7]

Quantitative Data on Efficacy
The following tables summarize quantitative data on the application and efficacy of

penconazole for controlling key pome fruit pathogens.

Table 1: Efficacy of Penconazole against Apple Scab (Venturia inaequalis)
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Application
Rate

Application
Timing

Cultivar

Disease
Incidence/Sev
erity
Reduction

Reference

0.05% solution

5 sprays at 25-

day intervals

starting from pink

bud stage

Not Specified

Provided

maximum control

of primary and

secondary scab

on leaves and

fruit.

[4]

0.05-0.075%

concentration

(500-750 mL per

1000 liters of

water)

Not specified Apple & Pear

Recommended

for management

of scab.

[3]

Table 2: Efficacy of Penconazole against Powdery Mildew (Podosphaera leucotricha)

Application
Rate

Application
Timing

Cultivar

Disease
Incidence/Sev
erity
Reduction

Reference

10-12.5 mL/100L

water (Dilute

Spraying)

10 days after

spur burst (pink

stage), repeated

4-5 times at 10-

14 day intervals.

Apple

Effective for

suppression of

primary infection

and control of

secondary

infections.

[8]

0.05-0.075%

concentration

(500-750 mL per

1000 liters of

water)

Not specified Apple & Pear

Recommended

for management

of powdery

mildew.

[3]
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Application Recommendations
For effective control and resistance management, consider the following application strategies:

Preventative Applications: Apply penconazole before the onset of disease, especially during

periods of high infection risk (e.g., cool, wet weather for apple scab).[9]

Curative Applications: Penconazole has curative properties and can be applied shortly after

an infection period has occurred.[1]

Application Timing: For apple scab, applications are often timed around key phenological

stages such as green tip, pink bud, petal fall, and subsequent cover sprays.[4][10] For

powdery mildew, applications from tight cluster until terminal growth ceases are

recommended.[11]

Resistance Management: To mitigate the risk of fungicide resistance, it is crucial to rotate

penconazole (a Group 3 fungicide) with fungicides from different FRAC (Fungicide

Resistance Action Committee) groups.[12] Tank-mixing with a multi-site fungicide is also a

recommended strategy.

Experimental Protocols
Protocol 1: Field Efficacy Trial for Apple Scab Control
Objective: To evaluate the efficacy of penconazole in controlling apple scab (Venturia

inaequalis) in a field setting.

Materials:

Apple orchard with a history of apple scab.

Penconazole formulation (e.g., 10% EC).

Airblast sprayer or backpack sprayer for application.

Randomized complete block design with a minimum of 4 replicate plots per treatment.

Untreated control plots.
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Standard fungicide treatment for comparison (optional).

Disease assessment tools (e.g., rating scales).

Procedure:

Plot Establishment: Design the trial in a randomized complete block design. Each plot should

contain a sufficient number of trees to minimize edge effects.

Treatment Application:

Prepare the penconazole spray solution according to the desired application rate (e.g.,

0.05% concentration).

Apply the treatments at predetermined phenological stages (e.g., pink bud, petal fall, and

subsequent cover sprays at 10-14 day intervals).[4][8]

Ensure thorough coverage of the entire tree canopy.

Disease Assessment:

Assess disease incidence (% of infected leaves/fruit) and severity (% of leaf/fruit area

affected) at regular intervals and at harvest.

For leaf scab, randomly select a predetermined number of shoots per tree and assess the

leaves.

For fruit scab, randomly select a sample of fruit from each tree at harvest and assess for

scab lesions.

Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between treatments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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